Cas no 104263-85-6 ((+)-(E)-labda-8(17),12-diene-15,16-dial)

• Product Name: (+)-(E)-labda-8(17),12-diene-15,16-dial
• CAS No: 104263-85-6
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 2062338
• PubChem ID: 11077520
• Update Time: 2025-04-21

(+)-(E)-labda-8(17),12-diene-15,16-dial Chemical and Physical Properties

Names and Identifiers

• (+)-(E)-labda-8(17),12-diene-15,16-dial
• (E)-labda-8(17), 12-diene-15, 16-dial
• (E)-labda-8(17),12-dien-15,16-dial
• (E)-labda-8(17),12-diene-15,16-dial
• (E)-labda-8(17)-diene-15,16-dial
• (E)-labda-8(20),12-diene-15,16-dial
• labda-8(17),12(E)-diene-15,16-dial
• SCHEMBL16260939
• DTXSID201304207
• labda-8(17),12-diene-15,16-dial
• 104263-85-6
• CHEMBL112830
• 8(17),12-Labdadiene-15,16-diol; (12E)-form, 15,16-Dialdehyde
• ConMedNP.2290
• ConMedNP.2291
• ConMedNP.2292
• PTA_UDS_125.1
• Labda-8beta(17),12E-diene-15,16-dial

• Inchi： 1S/C20H30O2/c1-15-6-9-18-19(2,3)11-5-12-20(18,4)17(15)8-7-16(14-22)10-13-21/h7,13-14,17-18H,1,5-6,8-12H2,2-4H3/b16-7+/t17-,18-,20+/m0/s1
• InChI Key： TZCSIFOYBLPUIF-OQONWLFBSA-N
• SMILES： O=C/C(/CC=O)=C/C[C@H]1C(=C)CC[C@H]2C(C)(C)CCC[C@@]21C

Computed Properties

• Exact Mass: 302.224580195g/mol
• Monoisotopic Mass: 302.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids